N-[2-(azepan-1-yl)ethyl]-2,6-dimethyl-N-propylpyridine-3-carboxamide

• IUPAC Name: N-[2-(azepan-1-yl)ethyl]-2,6-dimethyl-N-propylpyridine-3-carboxamide
• InChI: InChI=1S/C19H31N3O/c1-4-11-22(15-14-21-12-7-5-6-8-13-21)19(23)18-10-9-16(2)20-17(18)3/h9-10H,4-8,11-15H2,1-3H3
• InChI Key: JNZCXNFJBMYMGB-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CCN1CCCCCC1)C(=O)C2=C(N=C(C=C2)C)C
• Molecular Formula: C19H31N3O
• Molecular Weight: 317.5 g/mol

Description

N-[2-(azepan-1-yl)ethyl]-2,6-dimethyl-N-propylpyridine-3-carboxamide is a chemical compound with a complex structure that includes an azepane ring, a pyridine ring, and various alkyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-(azepan-1-yl)ethyl]-2,6-dimethyl-N-propylpyridine-3-carboxamide typically involves multiple steps, starting with the preparation of the azepane ring and the pyridine ring separately. The azepane ring can be synthesized through the cyclization of appropriate precursors under controlled conditions. The pyridine ring is often prepared through a series of reactions involving the condensation of suitable starting materials.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes the use of automated reactors and continuous flow systems to maintain consistent reaction parameters.

Chemical Reactions Analysis

Types of Reactions

N-[2-(azepan-1-yl)ethyl]-2,6-dimethyl-N-propylpyridine-3-carboxamide can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups into the molecule.

Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds.

Substitution: This reaction can replace one functional group with another, often using nucleophilic or electrophilic reagents.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles and electrophiles for substitution reactions. Reaction conditions typically involve controlled temperatures, pressures, and pH levels to ensure the desired outcome.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxyl or carbonyl derivatives, while reduction may produce amines or alkanes.

Scientific Research Applications

N-[2-(azepan-1-yl)ethyl]-2,6-dimethyl-N-propylpyridine-3-carboxamide has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: It may be studied for its potential biological activity and interactions with biomolecules.

Medicine: Researchers are exploring its potential as a therapeutic agent for various diseases.

Industry: It can be used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-[2-(azepan-1-yl)ethyl]-2,6-dimethyl-N-propylpyridine-3-carboxamide involves its interaction with specific molecular targets and pathways. This compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 2-(azepan-1-yl)ethyl methacrylate
• N-[2-(azepan-1-yl)ethyl]acetamide

Uniqueness

N-[2-(azepan-1-yl)ethyl]-2,6-dimethyl-N-propylpyridine-3-carboxamide is unique due to its specific combination of functional groups and structural features, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications.